![molecular formula C12H16N4O3S2 B2970508 N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)pyrrolidine-1-sulfonamide CAS No. 1903607-14-6](/img/structure/B2970508.png)
N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)pyrrolidine-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds involves several steps. The synthesis of thieno[3,2-d]pyrimidin-4-one derivatives often involves the Knoevenagel-Michael cyclocondensation of barbituric acid/1,3-dimethylbarbituric acid, malononitrile, and arylaldehyde derivatives . Pyrrolidine derivatives can be synthesized through various methods, including the N-heterocyclization of primary amines with diols .Molecular Structure Analysis
The molecular structure of “N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)pyrrolidine-1-sulfonamide” is complex, containing a pyrrolidine ring, a sulfonamide group, and a thieno[3,2-d]pyrimidin-4-one moiety. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy .Scientific Research Applications
Environmental Presence and Human Exposure
Perfluorinated Sulfonamides in Air and Dust : A study reported the occurrence of perfluorinated alkyl sulfonamides (PFASs) in indoor air, house dust, and outdoor air, highlighting their widespread use in consumer products for surface protection. These compounds, including N-methylperfluorooctane sulfonamidoethanol (MeFOSE) and N-ethylperfluorooctane sulfonamide (EtFOSA), were found in significantly higher concentrations indoors compared to outdoors. The study suggests indoor air as an important source of these compounds to the outdoor environment, with human exposure through inhalation and dust ingestion identified as potential pathways (Shoeib et al., 2005).
Pharmacological Applications
Sulpiride and Gastric Motility : Research on sulpiride, a compound structurally similar to sulfonamides, demonstrated its effect on increasing gastric motility in patients with dyspepsia and peptic ulcer. This indicates the potential therapeutic applications of sulfonamide derivatives in gastrointestinal disorders, highlighting their role in medical treatments beyond their well-known antibacterial properties (Stadaas & Aune, 1972).
Implications for Human Exposure
Perfluoroalkyl Substances and Human Exposure : A study on the indoor and outdoor presence of perfluoroalkyl substances (PFASs) in Vancouver, Canada, identified significant indoor sources of these compounds, including perfluorooctane sulfonate (PFOS) and perfluorooctanoate (PFOA). The findings suggest that indoor emissions are a major contributor to outdoor contamination and highlight the importance of understanding exposure pathways to mitigate potential human health risks (Shoeib et al., 2011).
properties
IUPAC Name |
N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]pyrrolidine-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O3S2/c17-12-11-10(3-8-20-11)13-9-15(12)7-4-14-21(18,19)16-5-1-2-6-16/h3,8-9,14H,1-2,4-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXQQUOVHICSIGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)NCCN2C=NC3=C(C2=O)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)pyrrolidine-1-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.